Cas no 1267374-95-7 ({5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1267374-95-7
• MF: C₁₃H₁₄FN₃O
• MW: 247.268166065216
• CID: 6016680
• PubChem ID: 82211758
• Update Time: 2025-10-28

{5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
• EN300-1610222
• {5-cyclopropyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol
• 1267374-95-7

• Inchi： 1S/C13H14FN3O/c14-11-3-1-2-9(6-11)7-17-13(10-4-5-10)12(8-18)15-16-17/h1-3,6,10,18H,4-5,7-8H2
• InChI Key： HLHIHCPNNPDATR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(=C(CO)N=N1)C1CC1

Computed Properties

• Exact Mass: 247.11209024g/mol
• Monoisotopic Mass: 247.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Additional information on {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol

Introduction to {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1267374-95-7)

{5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol} is a significant compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This compound, identified by the CAS number 1267374-95-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this compound, featuring a cyclopropyl group, a fluorophenylmethyl moiety, and a 1H-1,2,3-triazol-4-yl backbone, makes it a promising candidate for further exploration in synthetic and pharmacological studies.

The structural composition of {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The cyclopropyl ring introduces steric hindrance, which can influence the compound's interactions with biological targets. Meanwhile, the fluorophenylmethyl group enhances lipophilicity and metabolic stability, making it an attractive feature for drug candidates. The 1H-1,2,3-triazol-4-yl moiety is particularly noteworthy as it has been extensively studied for its role in enhancing binding affinity and selectivity in various therapeutic contexts.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug design. {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. This compound has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The presence of a fluorine atom in the phenyl ring further enhances its pharmacological profile by improving metabolic stability and binding affinity.

One of the most compelling aspects of {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol is its versatility in synthetic chemistry. The triazol ring provides a scaffold that can be easily modified to explore different chemical space. Researchers have leveraged this flexibility to develop derivatives with enhanced pharmacological properties. For instance, modifications at the cyclopropyl ring have led to compounds with improved solubility and bioavailability. Similarly, alterations around the fluorophenylmethyl group have resulted in derivatives with enhanced receptor binding.

The pharmacological evaluation of {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylyl}methanol has revealed promising results in preclinical studies. These studies indicate that the compound exhibits significant activity against various disease models. Notably, it has shown potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines. Additionally, it has demonstrated efficacy in reducing tumor growth in cancer models by targeting specific signaling pathways involved in cell proliferation and survival.

The synthetic route to {5-cyclopropyl-1-(3-fluorophenyl)methyl}-\textbf{1H}-\textbf{1},\textbf{2},\textbf{3}-\textbf{triazol}-\textbf{4}-\textbf{ylyl}methanol involves multiple steps that highlight the complexity and sophistication of modern organic synthesis. Key steps include the formation of the triazol ring through cycloaddition reactions and subsequent functionalization of the cyclopropyl and phenyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The development of new synthetic methodologies is crucial for optimizing the production of complex pharmaceutical compounds like {5-cyclopropyl-\textbf{1}-(\textbf{3}-fluoro-\textbf{phenyl})-\textbf{methyl}}-\textbf{-}\textbf{H}-\textbf{-}\textbf{1},\textbf{-}\textbf{2},\textbf{-}\textbf{3}-\textbf{-}\textbf{triazol}-\textbf{-}\textbf{4}-\textbf{-ylyl}methanol}. Recent innovations in flow chemistry have enabled more efficient and scalable synthesis routes. These advancements not only improve production efficiency but also reduce waste generation, aligning with green chemistry principles. The integration of computational tools for reaction optimization has further enhanced the precision and reproducibility of synthetic processes.

Future research directions for {5-cyclopropyl-\textbf{1}-(\textbf{3}-fluoro-\textbf{phenyl})-\textbf{-methyl}}-\textbf{-}\textbf{-}\textbf{-}\textbf{-}\textquoteleft}{\rm H}-{\rm 1},{\rm 2},{\rm 3}-{\rm triazol}-{4}-{ylyl}{\rm methanol} include exploring its mechanism of action in greater detail and evaluating its efficacy in clinical trials. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, investigating its pharmacokinetic properties will help determine optimal dosing regimens and formulation strategies for future drug development.

The impact of {5-cyclopropil-\tекстблоком;)-(\tекстблоком;)-fluoro-\tекстблоком;)-методомол-\tекстблоком;)-трилозол-\tекстблоком;)-методолмол} on pharmaceutical research underscores its significance as a versatile building block for drug discovery. Its unique structural features make it an attractive candidate for further exploration across various therapeutic areas. As synthetic methodologies continue to evolve and our understanding of biological systems deepens، this compound is poised to play a pivotal role in the development of next-generation therapeutics.